Ethyl Octanoate
Ethyl Octanoate
Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester.
, also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products.
, also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-32-1
VCID:
VC0045983
InChI:
InChI=1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3
SMILES:
CCCCCCCC(=O)OCC
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Ethyl Octanoate
CAS No.: 106-32-1
Reference Standards
VCID: VC0045983
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 106-32-1 |
|---|---|
| Product Name | Ethyl Octanoate |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | ethyl octanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3 |
| Standard InChIKey | YYZUSRORWSJGET-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCC(=O)OCC |
| Boiling Point | 208.5 °C |
| Density | 0.865-0.868 |
| Melting Point | -43.1 °C -43.1°C |
| Physical Description | Liquid Colourless liquid with a wine, brandy, fruity floral odou |
| Description | Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester. , also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products. |
| Solubility | 4.07e-04 M 0.0701 mg/mL at 25 °C Soluble in most fixed oils, slightly soluble in propylene glycol, insoluble in water and glycerol 1ml in 4ml 70% ethanol (in ethanol) |
| Synonyms | Caprylic Acid Ethyl Ester; Et Caprylate; Ethyl Caprylate; Ethyl n-Octanoate; NSC 8898; |
| PubChem Compound | 7799 |
| Last Modified | Nov 11 2021 |
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